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Compound of Interest

Compound Name: 3-iodo-4-methoxy-1H-pyrazole

CAS No.: 1533442-08-8

Cat. No.: B1445460

Get Quote

Executive Summary
Iodinated pyrazoles (e.g., 4-iodopyrazole, 3-iodo-1H-pyrazole) are critical high-value

intermediates in the synthesis of kinase inhibitors, agrochemicals, and complex heterocyclic

scaffolds. Their utility stems from the reactivity of the carbon-iodine (C–I) bond, which facilitates

cross-coupling reactions (Suzuki, Sonogashira). However, this same reactivity dictates their

hazard profile: they are photosensitive, potential sensitizers, and capable of releasing toxic

iodine vapor upon thermal or photolytic degradation. This guide provides a self-validating

framework for the safe management of these compounds, moving beyond generic safety data

to structure-activity-based handling protocols.

Chemical Profile & Hazard Identification
Structural Causality of Hazards
The safety profile of iodinated pyrazoles is governed by two structural features:

The Pyrazole Ring: A nitrogen-rich heterocycle that can act as a weak base (
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) and hydrogen bond donor/acceptor.[1] This contributes to skin and eye irritation potential.[2]
[3][4][5][6]

The Carbon-Iodine Bond: Iodine is a heavy halogen with a large atomic radius (1.33 Å) and a

relatively weak bond dissociation energy (

kcal/mol for C–I vs.

kcal/mol for C–Cl). This makes the bond susceptible to homolytic cleavage by UV light or
heat, generating radical species and free iodine (

).

GHS Classification & Hazard Statements
The following classifications generally apply to mono-iodinated pyrazoles (e.g., CAS 3469-69-

0).

Hazard Class Category
Hazard Statement
Code

Description

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[4][6]

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[2][3][4]

Eye Damage/Irritation 2A H319
Causes serious eye

irritation.[2][3][4][6]

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.[2][3][4]

Note: Always verify the specific Safety Data Sheet (SDS) for the exact derivative, as

substitution (e.g., N-methylation, nitro groups) can alter toxicity.

Handling Protocols & Engineering Controls
Engineering Controls
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Primary Containment: All handling of solid iodinated pyrazoles must occur within a certified

Chemical Fume Hood operating at a face velocity of 80–100 fpm.

Static Control: Pyrazoles can be fine, electrostatic powders. Use an ionizing bar or anti-static

gun during weighing to prevent dispersal.

Personal Protective Equipment (PPE) Matrix
PPE Type Specification Rationale

Gloves (Solids) Nitrile (Double gloved)
Sufficient for incidental contact

with solids.

Gloves (Solutions) Laminate (Silver Shield)

Iodinated organics can

permeate nitrile rapidly in

solvents like DCM or DMF.

Respiratory N95 (if outside hood)
Protection against particulate

inhalation (H335).

Eye Protection Chemical Goggles

Safety glasses are insufficient

if fine dust generation is

possible.

Experimental Workflow: Synthesis & Quenching
A critical safety step in using iodinated pyrazoles is the management of free iodine, which is

often used in their synthesis or released during degradation.

Protocol: Safe Quenching of Iodine Species

Detection: If the reaction mixture turns deep violet/brown, free iodine is present.

Quenching Agent: Prepare a 10% aqueous solution of Sodium Thiosulfate (

) or Sodium Bisulfite.

Execution: Add the thiosulfate solution slowly to the organic phase.
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Validation: The color should fade from violet to pale yellow/colorless, indicating the reduction

of

to water-soluble iodide (

).

Visualization: Safe Handling Workflow

Start: Iodinated Pyrazole Weighing
(Anti-static gun + Fume Hood)

 PPE: Nitrile Solubilization
(Avoid Acetone if possible)

 Minimize Light Reaction / Usage Quench Excess Iodine
(10% Na2S2O3)

 If violet color persists Disposal
(Halogenated Waste)

 pH Neutralization

Click to download full resolution via product page

Caption: Workflow ensuring containment of particulates and neutralization of reactive iodine

species.

Storage & Stability
Photolytic Degradation Mechanism
Iodinated pyrazoles are inherently light-sensitive. Exposure to UV/Visible light causes homolytic

cleavage of the C–I bond.

Mechanism:

The formation of

(iodine) is autocatalytic in some matrices and presents a corrosion hazard to metal spatulas
and balance pans.

Storage Specifications
Temperature: Store at 2°C to 8°C (Refrigerated). While some are stable at room

temperature, refrigeration slows thermal deiodination.

Light Protection:MANDATORY. Use amber glass vials or wrap clear glass in aluminum foil.
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Atmosphere: Store under an inert atmosphere (Argon is preferred over Nitrogen due to

higher density, providing a better blanket in vials).

Container: Glass is preferred. Avoid storing solutions in plastics (LDPE/HDPE) for long

periods as iodine can permeate and stain the plastic.

Visualization: Degradation Pathway

Iodinated Pyrazole
(Intact)

UV/Vis Light
(Photon Absorption)

Pyrazolyl Radical + Iodine Radical

 Homolytic Cleavage

Free Iodine (I2)
(Corrosive/Toxic Vapor)

 Dimerization

Coupling Byproducts
(Impurities)

 H-Abstraction/Coupling

Click to download full resolution via product page

Caption: Photolytic cleavage of the C-I bond leading to iodine release and sample

contamination.

Emergency Response & Disposal
Spill Response

Evacuate: If a large quantity of powder is aerosolized.
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PPE: Don N95 respirator, double nitrile gloves, and goggles.

Containment: Cover the spill with a reducing agent (sodium thiosulfate powder) to neutralize

any free iodine immediately.

Cleanup: Sweep up carefully (avoid dust) or use a HEPA vacuum. Wipe the area with a

thiosulfate solution, then water.

Waste Disposal
Classification:Halogenated Organic Waste.

Segregation: Do NOT mix with strong oxidizers or strong acids (potential for exothermic

reaction or halogen gas evolution).[6]

Labeling: Clearly label as "Contains Iodinated Organics" to alert waste handlers to potential

heavy metal/halogen content.

Visualization: Emergency Decision Tree
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Incident Detected

Identify Type

Skin/Eye Contact Spill (Solid/Liquid)

Flush water 15min
Seek Medical Aid

Is Iodine Visible?
(Purple Vapor/Brown Liquid)

Cover with Na2S2O3
(Thiosulfate)

 Yes

Sweep/Absorb
Dispose as Halogenated

 No

Click to download full resolution via product page

Caption: Decision logic for exposure and spill management emphasizing iodine neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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